Cas no 391874-52-5 (ethyl 4-(2-{5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate)

• Product Name: ethyl 4-(2-{5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• CAS No: 391874-52-5
• MF: C₂₁H₁₉ClN₄O₅S₂
• MW: 506.982361078262
• CID: 6191526
• PubChem ID: 4071234
• Update Time: 2025-10-15

ethyl 4-(2-{5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-{5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate
• 391874-52-5
• Oprea1_234706
• ethyl 4-(2-{[5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-yl]sulfanyl}acetamido)benzoate
• F0470-0250
• ethyl 4-(2-((5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-yl)thio)acetamido)benzoate
• ethyl 4-[[2-[[5-[(5-chloro-2-methoxybenzoyl)amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetyl]amino]benzoate
• AKOS016361450

• Inchi： 1S/C21H19ClN4O5S2/c1-3-31-19(29)12-4-7-14(8-5-12)23-17(27)11-32-21-26-25-20(33-21)24-18(28)15-10-13(22)6-9-16(15)30-2/h4-10H,3,11H2,1-2H3,(H,23,27)(H,24,25,28)
• InChI Key： BGTLUQBFRPUBFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C(NC2=NN=C(S2)SCC(NC2C=CC(C(=O)OCC)=CC=2)=O)=O)C=1)OC

Computed Properties

• Exact Mass: 506.0485398g/mol
• Monoisotopic Mass: 506.0485398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 173Ų

Additional information on ethyl 4-(2-{5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate

Ethyl 4-(2-{5-(5-Chloro-2-Methoxybenzamido)-1,3,4-Thiadiazol-2-Ylsulfanyl}Acetamido)Benzoate: A Comprehensive Overview

Ethyl 4-(2-{5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate, with CAS No. 391874-52-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its complex structure, which incorporates multiple functional groups and heterocyclic systems, making it a promising candidate for various applications. The molecule's design includes a benzoate ester group, a thiadiazole ring system, and several substituents that contribute to its unique chemical properties.

The core structure of this compound revolves around the thiadiazole moiety, a five-membered ring containing sulfur and nitrogen atoms. Thiadiazoles are known for their stability and ability to participate in various chemical reactions, making them valuable in drug design and material synthesis. In this compound, the thiadiazole ring is further substituted with a sulfanyl group (-S-) and an acetamido group (-NHCOCH3), which enhances its reactivity and potential for forming hydrogen bonds. These features are particularly advantageous in pharmaceutical applications, where bioavailability and target specificity are critical.

Recent studies have highlighted the potential of ethyl 4-(2-{5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate as a precursor for developing novel therapeutic agents. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory drug. Additionally, the compound's ability to modulate cellular signaling pathways has led to investigations into its role in cancer treatment.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting materials include readily available reagents such as ethyl benzoate and thiadiazole derivatives. The reaction sequence typically involves nucleophilic substitution, condensation reactions, and oxidation steps to achieve the desired product. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.

In terms of applications, ethyl 4-(2-{5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate has shown promise in the development of advanced materials with tailored properties. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, researchers have also investigated the biodegradability and eco-friendly synthesis routes for this compound. Green chemistry principles have been applied to minimize waste generation and reduce the use of hazardous solvents during its production. These efforts align with global sustainability goals and highlight the compound's potential for large-scale industrial applications.

In conclusion, ethyl 4-(2-{5-(5-chloro-2-methoxybenzamido)-1,3,4-thiadiazol-2-ylsulfanyl}acetamido)benzoate represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in future innovations within medicinal chemistry and materials science.